2-(2-acetamido-6,7-dihydrothiazolo[5,4-c]pyridin-5(4H)-yl)-N-(pyridin-3-yl)acetamide

• IUPAC Name: 2-(2-acetamido-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-5-yl)-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C15H17N5O2S/c1-10(21)17-15-19-12-4-6-20(8-13(12)23-15)9-14(22)18-11-3-2-5-16-7-11/h2-3,5,7H,4,6,8-9H2,1H3,(H,18,22)(H,17,19,21)
• InChI Key: MQZFMUCPWMBNCE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC2=C(S1)CN(CC2)CC(=O)NC3=CN=CC=C3
• Molecular Formula: C15H17N5O2S
• Molecular Weight: 331.4 g/mol

Description

2-(2-acetamido-6,7-dihydrothiazolo[5,4-c]pyridin-5(4H)-yl)-N-(pyridin-3-yl)acetamide is a useful research compound. Its molecular formula is C15H17N5O2S and its molecular weight is 331.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Innovative Heterocycles

Researchers have developed new heterocycles incorporating thiadiazole moiety, aiming to explore their insecticidal potential against pests like the cotton leafworm, Spodoptera littoralis. This synthesis involves versatile precursors, leading to a variety of heterocyclic compounds, including pyrrole, pyridine, and coumarin derivatives, among others. The synthesized compounds have been identified through comprehensive spectral analysis and assessed for their insecticidal efficacy, highlighting the compound's role in the development of potential agricultural chemical agents (Fadda et al., 2017).

Antimicrobial Activity

Another area of research has involved the synthesis of new heterocycles incorporating the pyrazolopyridine moiety, with a focus on evaluating their antimicrobial properties. Starting from key intermediates like 2-cyano-N-(4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)acetamide, researchers have synthesized compounds with potential as antimicrobial agents. These compounds have undergone testing against various microbial strains, indicating the compound's utility in discovering new antimicrobial agents (Abu-Melha, 2013).

Antitumor and Anticancer Research

The compound has also been utilized in the synthesis of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives with potential antitumor activities. By exploring various synthetic pathways, researchers have developed compounds that have shown promising inhibitory effects on different cancer cell lines. This research opens pathways for the development of new antitumor agents, contributing to cancer treatment strategies (Albratty et al., 2017).